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Acrylophenone: Core Properties and Synthesis

Acrylophenone (1-phenylprop-2-en-1-one) is a simple a,-unsaturated ketone. Its core structure, which
combines a reactive carbonyl and an alkene group, makes it a valuable scaffold for constructing more

complex molecules [1].

The table below summarizes its fundamental properties:

Property Description / Value

Chemical Name 1-Phenylprop-2-en-1-one [1]
Molecular Formula CoHsO [1]

Molar Mass 132.162 g-mol~* [1]

Physical Description Chemical compound [1]

Boiling Point 115 °C at 18 Torr [1]

Density 0.996 g/cm3 [1]

Key Feature a,B-unsaturated ketone structure [1]
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A classical and efficient method for preparing acrylophenone is the Mannich reaction, starting from its

saturated analog, acetophenone [1].
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Synthesis of Acrylophenone via Mannich Reaction

Key Synthetic Methodologies and Applications

The utility of acrylophenone in drug discovery is demonstrated by its role as a precursor to various

bioactive molecules and its use in creating diverse chemical libraries.

Functionalization via the Mannich Reaction

Acrylophenone can be further functionalized using the Mannich reaction to produce derivatives with
potential biological activity. This one-pot condensation introduces an aminomethyl group at the alpha

position of the carbonyl [2].

An example is the synthesis of 1-aryl-2-(N-methylpiperazinomethyl)-2-propen-1-one dihydrochlorides.
These Mannich bases have been synthesized and evaluated for their cytotoxicity against various human
cancer cell lines, with one derivative (TA2, featuring a methyl substituent on the phenyl ring) identified as a

promising lead compound [2].

Building Block in Diversity-Oriented Synthesis (DOS)
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A modern application of acrylophenone-related chemistry is in Diversity-Oriented Synthesis (DOS), a
strategy to efficiently generate large, structurally diverse libraries of compounds from a common precursor

[3].

Researchers have used easily accessible amino dimethoxyacetophenones as starting points for DOS to
create libraries of natural product analogs. This approach allows for the rapid synthesis of diverse structures

like flavones, coumarins, azocanes, chalcones, and aurones—scaffolds frequently investigated as lead

(Flavone Analogs)

(Coumarin Analogs)

Azocanes

(Chalcone Analogs)

(Aurone Analogs)

compounds in drug discovery [3].
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Aminoacetophenone as a precursor to diverse scaffolds

Photochemical and Cyclization Reactions

Acrylophenone derivatives are also valuable in studying and utilizing photochemical behaviors. For
instance, 3-azido-acrylophenones serve as precursors to heterocyclic compounds like oxazoles through UV-

induced reactions, which are valuable motifs in medicinal chemistry [4].
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The proposed mechanism involves the azide group undergoing photolysis, leading to an azirine intermediate,

which then forms a nitrile ylide and finally ring-expands to the oxazole product [4].

Applications in Drug Discovery and Beyond

The scaffolds accessible from acrylophenone and its related building blocks have significant relevance in

therapeutic development:

e Anticancer Agents: Derivatives such as aminoflavones (e.g., Alvocidib) have entered clinical trials
as antitumor drug candidates, for example, for acute myeloid leukemia [3].

¢ Antioxidant and Anti-inflammatory Leads: Naturally occurring flavones and their synthetic analogs
are studied for their antioxidant effects and have been investigated against inflammatory conditions,
including the inflammatory storm associated with SARS-CoV-2 [3].

e Material Science: Beyond pharmaceuticals, poly(acrylophenone) derivatives have been studied as
simple polymeric analogs of lignin to understand and mitigate photo-degradation processes, such as
the yellowing of paper [5].

Experimental Protocol: Representative Synthesis

The following is a generalized procedure based on the Mannich reaction for synthesizing an N-

methylpiperazine-functionalized acrylophenone derivative [2].

¢ Reaction: A mixture of acrylophenone, N-methylpiperazine, and formaldehyde (typically as formalin
or paraformaldehyde) is stirred in a suitable solvent (often ethanol or methanol). The reaction may be
heated, or an acid catalyst might be used to facilitate the process.

e Work-up: The reaction mixture is concentrated, and the product is often precipitated or crystallized as
its dihydrochloride salt by adding concentrated hydrochloric acid to the residue dissolved in an
organic solvent like acetone or ethanol.

e Purification: The crude solid is typically purified by recrystallization from a suitable solvent system
(e.g., ethanol/ether) to obtain the pure Mannich base dihydrochloride.

e Characterization: The structure of the final compound is confirmed using analytical techniques,
including *H NMR, **C NMR, and High-Resolution Mass Spectrometry (HRMS) [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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